(1R,3S)-rel-(3-Phenoxyphenyl)methyl 3-(2-Chloro-3,3,3-trifluoro-1-propenyl)-2,2-dimethylcyclopropanecarboxylate

• CAS No.: 72748-56-2
• Molecular Formula: C22H20ClF3O3
• Molecular Weight: 424.8 g/mol
• IUPAC Name: (3-phenoxyphenyl)methyl (1S,3R)-3-(2-chloro-3,3,3-trifluoroprop-1-enyl)-2,2-dimethylcyclopropane-1-carboxylate
• InChI: InChI=1S/C22H20ClF3O3/c1-21(2)17(12-18(23)22(24,25)26)19(21)20(27)28-13-14-7-6-10-16(11-14)29-15-8-4-3-5-9-15/h3-12,17,19H,13H2,1-2H3/t17-,19+/m0/s1
• InChI Key: RTRBHVOKZNZJDH-PKOBYXMFSA-N
• Isomeric SMILES: CC1([C@H]([C@@H]1C(=O)OCC2=CC(=CC=C2)OC3=CC=CC=C3)C=C(C(F)(F)F)Cl)C
• Canonical SMILES: CC1(C(C1C(=O)OCC2=CC(=CC=C2)OC3=CC=CC=C3)C=C(C(F)(F)F)Cl)C

Description

(1R,3S)-rel-(3-Phenoxyphenyl)methyl 3-(2-Chloro-3,3,3-trifluoro-1-propenyl)-2,2-dimethylcyclopropanecarboxylate is a useful research compound. Its molecular formula is C22H20ClF3O3 and its molecular weight is 424.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 260 mg (0.501 mmol) of (3-phenoxyphenyl)methyl 2,2-dimethyl-3-(1-acetoxy-2,2-dichloro-3,3,3-trifluoropropyl)cyclopropanecarboxylate obtained in Example 13, in 1 ml of DMF, 35 mg (0.521 mmol) of zinc powder was added, and the mixture was stirred at 60° C. for 6 hours. The subsequent operation was conducted in the same manner as in Reference Example 9, whereby 157 mg of (3-phenoxyphenyl)methyl 2,2-dimethyl-3-(2-chloro-3,3,3-trifluoro-1-propenyl)cyclopropanecarboxylate was obtained.